Cas no 2172226-63-8 (4-(benzyloxy)-3-formamido-3-methylbutanoic acid)

4-(Benzyloxy)-3-formamido-3-methylbutanoic acid is a chiral carboxylic acid derivative featuring a benzyl-protected hydroxyl group and a formamido substituent on the β-carbon. Its structure combines a reactive formylamide moiety with a sterically hindered tertiary carbon center, making it a valuable intermediate in asymmetric synthesis and peptidomimetic design. The benzyl ether group enhances solubility in organic solvents while providing orthogonal protection for subsequent deprotection strategies. This compound exhibits potential as a building block for bioactive molecules, particularly in medicinal chemistry applications where its rigid, functionalized backbone can influence conformational restraint. Its stereochemical complexity allows for diastereoselective transformations, useful in constructing quaternary carbon centers. The molecule's bifunctional nature (carboxylic acid and formamido groups) enables diverse derivatization pathways for further chemical elaboration.
4-(benzyloxy)-3-formamido-3-methylbutanoic acid structure
2172226-63-8 structure
Product Name:4-(benzyloxy)-3-formamido-3-methylbutanoic acid
CAS No:2172226-63-8
MF:C13H17NO4
MW:251.278383970261
CID:6331225
PubChem ID:165521015
Update Time:2025-07-02

4-(benzyloxy)-3-formamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(benzyloxy)-3-formamido-3-methylbutanoic acid
    • 2172226-63-8
    • EN300-1287078
    • Inchi: 1S/C13H17NO4/c1-13(14-10-15,7-12(16)17)9-18-8-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3,(H,14,15)(H,16,17)
    • InChI Key: JKPCDHSRUNRDPH-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CC(C)(CC(=O)O)NC=O

Computed Properties

  • Exact Mass: 251.11575802g/mol
  • Monoisotopic Mass: 251.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 75.6Ų

4-(benzyloxy)-3-formamido-3-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1287078-1.0g
4-(benzyloxy)-3-formamido-3-methylbutanoic acid
2172226-63-8
1g
$0.0 2023-06-07
Enamine
EN300-1287078-50mg
4-(benzyloxy)-3-formamido-3-methylbutanoic acid
2172226-63-8
50mg
$827.0 2023-10-01
Enamine
EN300-1287078-100mg
4-(benzyloxy)-3-formamido-3-methylbutanoic acid
2172226-63-8
100mg
$867.0 2023-10-01
Enamine
EN300-1287078-250mg
4-(benzyloxy)-3-formamido-3-methylbutanoic acid
2172226-63-8
250mg
$906.0 2023-10-01
Enamine
EN300-1287078-500mg
4-(benzyloxy)-3-formamido-3-methylbutanoic acid
2172226-63-8
500mg
$946.0 2023-10-01
Enamine
EN300-1287078-1000mg
4-(benzyloxy)-3-formamido-3-methylbutanoic acid
2172226-63-8
1000mg
$986.0 2023-10-01
Enamine
EN300-1287078-2500mg
4-(benzyloxy)-3-formamido-3-methylbutanoic acid
2172226-63-8
2500mg
$1931.0 2023-10-01
Enamine
EN300-1287078-5000mg
4-(benzyloxy)-3-formamido-3-methylbutanoic acid
2172226-63-8
5000mg
$2858.0 2023-10-01
Enamine
EN300-1287078-10000mg
4-(benzyloxy)-3-formamido-3-methylbutanoic acid
2172226-63-8
10000mg
$4236.0 2023-10-01

Additional information on 4-(benzyloxy)-3-formamido-3-methylbutanoic acid

Recent Advances in the Study of 4-(benzyloxy)-3-formamido-3-methylbutanoic acid (CAS: 2172226-63-8)

The compound 4-(benzyloxy)-3-formamido-3-methylbutanoic acid (CAS: 2172226-63-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug development and therapeutic interventions. The presence of both benzyloxy and formamido functional groups in its structure makes it a versatile intermediate for the synthesis of more complex bioactive molecules.

Recent research has focused on the synthesis and optimization of 4-(benzyloxy)-3-formamido-3-methylbutanoic acid, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that utilizes catalytic asymmetric hydrogenation to achieve high enantiomeric purity. This advancement is critical for the development of chiral drugs, where the stereochemistry of the active compound can significantly influence its pharmacological properties.

In addition to its synthetic utility, 4-(benzyloxy)-3-formamido-3-methylbutanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a recent study demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 15 µM, suggesting its potential as a lead compound for the development of anti-inflammatory agents.

Further investigations into the mechanism of action of 4-(benzyloxy)-3-formamido-3-methylbutanoic acid have revealed its interaction with specific protein targets. Molecular docking studies have identified potential binding sites on the COX-2 enzyme, providing insights into the structural determinants of its inhibitory activity. These findings are supported by computational simulations, which predict favorable binding energies and stable protein-ligand complexes.

The pharmacokinetic properties of 4-(benzyloxy)-3-formamido-3-methylbutanoic acid have also been explored in recent preclinical studies. Results indicate that the compound exhibits good oral bioavailability and a favorable half-life in rodent models. These characteristics, combined with its low toxicity profile, make it a promising candidate for further development. However, additional studies are needed to assess its efficacy and safety in more complex biological systems.

In conclusion, the recent research on 4-(benzyloxy)-3-formamido-3-methylbutanoic acid (CAS: 2172226-63-8) highlights its potential as a valuable intermediate in drug synthesis and as a bioactive molecule with therapeutic applications. The advancements in synthetic methodologies, coupled with the growing understanding of its biological activities, pave the way for future studies aimed at optimizing its properties and exploring its full pharmacological potential. Continued research in this area is expected to yield significant contributions to the field of chemical biology and medicinal chemistry.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen